2,2-difluoro-2,3-dihydro-1H-inden-5-ol
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,2-difluoro-2,3-dihydro-1H-inden-5-ol involves the conversion of commercially available starting materials into the desired product through a series of chemical reactions.", "Starting Materials": [ "2,3-dihydro-1H-inden-5-ol", "2,2-difluoroacetic acid", "Sodium hydroxide", "Sodium borohydride", "Hydrochloric acid", "Sodium chloride", "Water", "Ethanol" ], "Reaction": [ "Step 1: 2,3-dihydro-1H-inden-5-ol is reacted with 2,2-difluoroacetic acid in the presence of sodium hydroxide to form the corresponding ester.", "Step 2: The ester is reduced using sodium borohydride in ethanol to form the corresponding alcohol.", "Step 3: The alcohol is treated with hydrochloric acid to form the hydrochloride salt.", "Step 4: The hydrochloride salt is treated with sodium hydroxide to form the free base.", "Step 5: The free base is extracted with ethyl acetate and the organic layer is washed with water and brine.", "Step 6: The organic layer is dried over sodium sulfate and concentrated to yield the desired product, 2,2-difluoro-2,3-dihydro-1H-inden-5-ol." ] } | |
CAS RN |
1783358-55-3 |
Product Name |
2,2-difluoro-2,3-dihydro-1H-inden-5-ol |
Molecular Formula |
C9H8F2O |
Molecular Weight |
170.2 |
Purity |
95 |
Origin of Product |
United States |
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